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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

Cat. No.: B7766542

An In-depth Technical Guide to Ethyl 3-
hydroxybutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
experimental protocols, and biological significance of Ethyl 3-hydroxybutyrate. The data is
presented in a clear and accessible format to support research and development activities.

Core Chemical and Physical Properties

Ethyl 3-hydroxybutyrate, also known as ethyl 3-hydroxybutanoate, is a chiral ester with
significant applications as a building block in organic synthesis and as a potential therapeutic
agent. Its key quantitative data are summarized below.
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Property Value References
CAS Number 5405-41-4 [1][21[3][4]
Molecular Weight 132.16 g/mol [11[2][3]1[5]16]
Molecular Formula CeH1203 [1][2][6]

Density 1.017 g/mL at 25 °C [3114]
Boiling Point 170 °C [4]
Flash Point 148 °F [1]

Refractive Index

1.42 (n20/D)

[3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Ethyl 3-hydroxybutyrate are crucial

for its application in research. The following sections provide established protocols.

Synthesis of Ethyl (S)-3-hydroxybutyrate via

Fermentation

This protocol describes the enantioselective synthesis of (S)-ethyl 3-hydroxybutanoate using

baker's yeast.

Materials:

Baker's yeast

Sucrose

Tap water

Diethyl ether

Ethyl acetoacetate

Magnesium sulfate
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Procedure:

A mixture of 200 g of baker's yeast and 300 g of sucrose in 1.6 L of tap water is stirred in a 4-
L three-necked, round-bottomed flask for 1 hour at approximately 30°C.

20.0 g (0.154 mol) of ethyl acetoacetate is added to the fermenting suspension, and the
mixture is stirred for an additional 24 hours at room temperature.

A warm solution (ca. 40°C) of 200 g of sucrose in 1 L of tap water is then added, followed 1
hour later by an additional 20.0 g (0.154 mol) of ethyl acetoacetate.

After stirring for another 24 hours, the mixture is centrifuged.

The supernatant is saturated with sodium chloride and extracted continuously with diethyl
ether for 2 days.

The combined ether extracts are dried over magnesium sulfate, filtered, and concentrated
using a rotary evaporator.

The resulting residue is fractionally distilled under reduced pressure (12 mm) to collect the
fraction boiling at 71-73°C, yielding (S)-(+)-ethyl 3-hydroxybutanoate.[7]

Chemical Synthesis of Ethyl (S)-3-hydroxybutyrate

This method outlines a chemical synthesis route for (S)-ethyl-B-hydroxybutyrate.

Materials:

(S)-3-Hydroxybutyric acid
Ethanol

Sulfuric acid

Sodium bicarbonate
Dichloromethane

Magnesium sulfate
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Procedure:

Dissolve 9.6 g (92 mmol) of (S)-3-Hydroxybutyric acid in 100 mL of ethanol containing 10
drops of sulfuric acid in an Erlenmeyer flask and stir.

« Monitor the reaction for the conversion to the ethyl ester product using GC-MS analysis of
small aliquots.

e Upon completion, add a small amount of solid sodium bicarbonate to neutralize the acid
catalyst.

e Remove the solvent by rotary evaporation.
o Take up the residue in dichloromethane and wash with water.
o Extract the aqueous layer once more with dichloromethane.

o Combine the organic layers, dry over magnesium sulfate, filter, and remove the solvent by
rotary evaporation to yield (S)-ethyl-3-hydroxybutyrate as a clear oil.[5]

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general guideline for the analysis of Ethyl 3-hydroxybutyrate using
GC-MS.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 6890 GC with a 5973
mass-selective detector).

e Column: Varian VF-5-MS (30 m x 0.25 mm i.d. x 0.25 um) or equivalent.
GC-MS Conditions:
« Injection Mode: Splitless

¢ Injector Temperature: 250°C
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o Carrier Gas: Helium at a constant flow of 1.3 mL/min
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 1.5 min
o Ramp 1: 10°C/min to 110°C
o Ramp 2: 50°C/min to 300°C, hold for 2 min
e MS Transfer Line Temperature: 280°C
e lon Source Temperature: 230°C
« lonization Mode: Electron Impact (El) at 70 eV

e Scan Mode: Selected lon Monitoring (SIM) for quantification, targeting characteristic ions of
the derivatized analyte if necessary.[8]

Biological Sighaling and Metabolism

Ethyl 3-hydroxybutyrate is a precursor to the ketone body [3-hydroxybutyrate (BHB), which
plays a crucial role in cellular metabolism and signaling.

Ketone Body Metabolism Workflow

The following diagram illustrates the general workflow of ketone body metabolism, where fatty
acids are converted into ketone bodies in the liver and then utilized by extrahepatic tissues.
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Caption: Overview of ketone body metabolism from fatty acid breakdown to energy production.

Signaling Pathways of 3-hydroxybutyrate (BHB)

BHB, the active metabolite of Ethyl 3-hydroxybutyrate, is not only an energy substrate but
also a signaling molecule that can modulate various cellular processes, including inflammation
and gene expression.

B-hydroxybutyrate (BHB)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Ketone Bodies in the Brain Beyond Fuel Metabolism: From Excitability to Gene
Expression and Cell Signaling [frontiersin.org]

» 2. Metabolic and Signaling Roles of Ketone Bodies in Health and Disease - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. researchgate.net [researchgate.net]

e 4. orgsyn.org [orgsyn.org]

e 5. Ethyl (S)-3-hydroxybutyrate synthesis - chemicalbook [chemicalbook.com]
e 6. prepchem.com [prepchem.com]

e 7. Organic Syntheses Procedure [orgsyn.org]

o 8. filesOl.core.ac.uk [filesOl.core.ac.uk]

 To cite this document: BenchChem. [Ethyl 3-hydroxybutyrate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766542#ethyl-3-hydroxybutyrate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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